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Compound of Interest

Compound Name:
Ac-AAVALLPAVLLALLAP-LEVD-

CHO

Cat. No.: B12380081 Get Quote

Technical Support Center: Ac-
AAVALLPAVLLALLAP-LEVD-CHO
This technical support center provides researchers, scientists, and drug development

professionals with guidance on minimizing batch-to-batch variability of the caspase-4 inhibitor,

Ac-AAVALLPAVLLALLAP-LEVD-CHO.

Frequently Asked Questions (FAQs)
Q1: What is Ac-AAVALLPAVLLALLAP-LEVD-CHO and what is its primary application?

Ac-AAVALLPAVLLALLAP-LEVD-CHO is a highly specialized peptide-based inhibitor. It

consists of three key parts:

Ac-: An acetyl group at the N-terminus to enhance stability.

AAVALLPAVLLALLAP: A long, hydrophobic peptide sequence. This sequence is predicted to

function as a cell-penetrating peptide (CPP), facilitating the delivery of the inhibitor into the

cytoplasm.

-LEVD-CHO: A tetrapeptide aldehyde that acts as a potent and specific inhibitor of caspase-

4.[1][2][3] Caspase-4 is a key mediator of the non-canonical inflammasome pathway, which
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is involved in sensing intracellular pathogens and triggering inflammatory responses like

pyroptosis.[4][5][6]

Its primary application is in cell-based assays to study the role of caspase-4 in inflammatory

signaling pathways and related diseases.[2][4]

Q2: What are the most common sources of batch-to-batch variability with this peptide inhibitor?

Batch-to-batch variability is a significant challenge in peptide manufacturing, especially for

complex molecules like this one.[7][8] The primary sources of variability include:

Purity and Contaminants: The synthesis of long, hydrophobic peptides is challenging and

can result in deletion sequences or other impurities that may interfere with the inhibitor's

activity.[7][9] Trifluoroacetate (TFA) salts, often remnants from the purification process, can

also affect cellular assays.[10]

Peptide Quantification: Inaccurate determination of the net peptide content can lead to

significant errors in preparing stock solutions and dosing in experiments.

Solubility Issues: The highly hydrophobic nature of the AAVALLPAVLLALLAP sequence can

lead to poor solubility and aggregation, which can vary between batches.[11]

Stability and Handling: The aldehyde (-CHO) functional group is reactive and susceptible to

oxidation. Repeated freeze-thaw cycles or improper storage can lead to degradation and

loss of activity.[1]

Q3: How should I properly store and handle Ac-AAVALLPAVLLALLAP-LEVD-CHO to ensure

consistency?

To maintain the integrity and activity of the inhibitor:

Storage of Lyophilized Powder: Store the lyophilized peptide at -80°C for long-term storage

(up to 6 months) or -20°C for shorter periods (up to 1 month).[1] Keep the container tightly

sealed and protected from moisture.[1]

Preparing Stock Solutions: Due to its hydrophobicity, dissolving the peptide may require a

small amount of an organic solvent like DMSO, followed by dilution with an appropriate
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aqueous buffer.

Storage of Stock Solutions: Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1][10] Store these aliquots at -80°C. Once thawed, an aliquot

should be used immediately and any remainder discarded.

Q4: How can I validate the quality and activity of a new batch of the inhibitor?

It is crucial to perform quality control on each new batch.[7][9] We recommend the following:

Review the Certificate of Analysis (CofA): Check the purity (typically determined by HPLC)

and the mass (determined by mass spectrometry) to ensure they meet specifications.[12]

Perform a Functional Assay: The most reliable way to ensure consistency is to perform a

functional in-vitro caspase activity assay.[13] This will confirm the inhibitory potency of the

new batch. A detailed protocol for such an assay is provided below.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments.
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Problem Potential Cause Recommended Solution

Lower than expected inhibition

in my cellular assay.

1. Degraded Inhibitor: The

aldehyde group may have

oxidized due to improper

storage or handling. 2.

Inaccurate Concentration: The

net peptide content of the

batch may be lower than

stated, leading to a lower

effective concentration. 3. Poor

Cell Penetration: The peptide

may not be efficiently entering

the cells.

1. Use a fresh, single-use

aliquot of the inhibitor. Ensure

proper storage at -80°C.[1] 2.

Perform a functional caspase

activity assay to determine the

IC50 of the current batch (see

protocol below). Adjust the

concentration used in your

experiments accordingly. 3.

Optimize cell density and

incubation time. Ensure the

vehicle (e.g., DMSO)

concentration is not affecting

cell health.

Inconsistent results even within

the same batch.

1. Peptide Aggregation: The

hydrophobic peptide may be

aggregating in your stock

solution or culture medium. 2.

Repeated Freeze-Thaw

Cycles: This can lead to

degradation of the inhibitor.[1]

1. Briefly sonicate the stock

solution before use. When

diluting into aqueous media,

vortex immediately and

thoroughly. 2. Always use

single-use aliquots.[10]

The peptide is difficult to

dissolve.

High Hydrophobicity: The

AAVALLPAVLLALLAP

sequence is inherently

hydrophobic.[11]

1. Reconstitute the peptide in

100% DMSO first. 2. Gently

warm the solution (to no more

than 37°C) and sonicate briefly

if necessary. 3. Add the DMSO

stock to your aqueous buffer

drop-wise while vortexing to

prevent precipitation.

High background signal or off-

target effects.

Impurities from Synthesis: The

batch may contain

contaminating peptides or

residual chemicals from the

synthesis process.[7][9]

1. Check the purity on the

Certificate of Analysis. If it is

below 95%, consider obtaining

a higher purity batch. 2.

Include appropriate controls in
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your experiment, such as a

scrambled peptide sequence,

to ensure the observed effects

are specific to caspase-4

inhibition.

Experimental Protocol: In-Vitro Caspase-4 Activity
Assay
This protocol allows for the functional validation and determination of the IC50 value for a new

batch of Ac-AAVALLPAVLLALLAP-LEVD-CHO.

Objective: To measure the concentration-dependent inhibition of recombinant human caspase-

4.

Materials:

Recombinant active human caspase-4

Fluorogenic caspase-4 substrate (e.g., Ac-LEVD-AMC)

Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

Ac-AAVALLPAVLLALLAP-LEVD-CHO (inhibitor)

DMSO

Black 96-well microplate

Fluorometric plate reader (Excitation: 380 nm, Emission: 460 nm)[13]

Procedure:

Prepare Inhibitor Dilutions: a. Prepare a 10 mM stock solution of the inhibitor in DMSO. b.

Perform serial dilutions in assay buffer to create a range of concentrations (e.g., 100 µM to 1

nM).
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Assay Setup: a. In each well of the 96-well plate, add 50 µL of assay buffer. b. Add 10 µL of

each inhibitor dilution to the appropriate wells. Include a "no inhibitor" control (assay buffer

only) and a "vehicle" control (DMSO at the highest concentration used). c. Add 20 µL of

recombinant caspase-4 solution (at a final concentration of ~1-5 units/mL) to each well. d.

Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

Initiate Reaction: a. Add 20 µL of the Ac-LEVD-AMC substrate (at a final concentration of 50

µM) to each well to start the reaction.[13]

Measure Fluorescence: a. Immediately place the plate in the fluorometric reader. b. Measure

the fluorescence intensity every 2 minutes for 30-60 minutes.

Data Analysis: a. For each concentration, calculate the rate of substrate cleavage (slope of

the linear portion of the fluorescence vs. time plot). b. Normalize the rates to the "no inhibitor"

control (100% activity). c. Plot the percent inhibition versus the log of the inhibitor

concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations
Below are diagrams illustrating key workflows and pathways related to the use of Ac-
AAVALLPAVLLALLAP-LEVD-CHO.
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Batch Qualification Workflow

Receive New Batch of Inhibitor

Review Certificate of Analysis
(HPLC Purity >95%, Correct Mass)

Prepare Stock Solution
(DMSO, Aliquot, Store at -80°C)

Perform In-Vitro
Caspase-4 Activity Assay

Determine IC50 Value

Compare IC50 to Previous Batches

Batch Accepted for Use
in Cellular Assays

Consistent

Batch Rejected
(Contact Supplier)

Inconsistent

Click to download full resolution via product page

Caption: Workflow for qualifying a new batch of inhibitor.
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Non-Canonical Inflammasome Pathway

Intracellular LPS
(from Gram-negative bacteria)

Pro-Caspase-4

binds & activates

Active Caspase-4

Gasdermin D (GSDMD)

cleaves

Ac-AAVALLPAVLLALLAP
-LEVD-CHO

GSDMD N-terminal
(Pore-forming)

Pyroptosis
(Inflammatory Cell Death)

forms pores

Click to download full resolution via product page

Caption: Inhibition of the Caspase-4 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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